1-{[6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole

• Molecular Formula: C17H11BrN6S
• Molecular Weight: 411.3 g/mol
• IUPAC Name: 3-(benzimidazol-1-ylmethyl)-6-(4-bromophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11BrN6S/c18-12-7-5-11(6-8-12)16-22-24-15(20-21-17(24)25-16)9-23-10-19-13-3-1-2-4-14(13)23/h1-8,10H,9H2
• InChI Key: BOBWTKDVDPULNM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=CN2CC3=NN=C4N3N=C(S4)C5=CC=C(C=C5)Br

Description

1-{[6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a benzimidazole derivative that possesses a triazolothiadiazole moiety, which makes it unique and interesting for further investigation.

Mechanism of Action

The mechanism of action of 1-{[6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is not fully understood. However, it has been proposed that the compound exerts its antimicrobial and antifungal activities by inhibiting the synthesis of cell wall components, disrupting membrane permeability, and interfering with DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth. It has also been found to possess anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole in lab experiments is its broad-spectrum antimicrobial and antifungal activities. Additionally, its fluorescent properties make it a useful tool for the detection of metal ions in biological systems. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-{[6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole. One area of interest is its potential use as a therapeutic agent for the treatment of various diseases, including cancer, fungal infections, and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Furthermore, the development of new synthetic methods for the preparation of this compound may lead to the discovery of new derivatives with improved properties and activities.
In conclusion, this compound is a unique and interesting chemical compound that has significant potential for various applications in scientific research. Its broad-spectrum antimicrobial and antifungal activities, as well as its fluorescent properties, make it a useful tool for the detection of metal ions in biological systems. Further studies are needed to fully understand its mechanism of action and to identify its potential therapeutic targets.

Synthesis Methods

The synthesis of 1-{[6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole can be achieved through various methods. One of the most commonly used methods is the reaction of 4-bromoaniline with 2-mercaptobenzimidazole, followed by the reaction with 1,2,4-triazole-3-thiol in the presence of a suitable catalyst. The final product is obtained after purification and characterization.

Scientific Research Applications

1-{[6-(4-bromophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has been extensively studied for its potential applications in various fields of scientific research. It has been found to possess significant antimicrobial, antifungal, antiviral, and anticancer activities. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.